(E)-1-azabicyclo[3.2.1]octan-4-one oxime

• IUPAC Name: N-(1-azabicyclo[3.2.1]octan-4-ylidene)hydroxylamine
• InChI: InChI=1S/C7H12N2O/c10-8-7-2-4-9-3-1-6(7)5-9/h6,10H,1-5H2
• InChI Key: BISSTFJMMIUKGD-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC(=NO)C1C2
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

(E)-1-azabicyclo[3.2.1]octan-4-one oxime is a nitrogen-containing heterocyclic compound. This compound features a bicyclic structure with a nitrogen atom incorporated into the ring system, making it an interesting subject for research in organic chemistry and pharmacology. The oxime functional group adds further reactivity and potential for diverse chemical transformations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-1-azabicyclo[3.2.1]octan-4-one oxime typically involves the formation of the bicyclic core followed by the introduction of the oxime group. One common method involves the cyclization of an appropriate precursor, such as a cyclopentanone derivative, in the presence of a nitrogen source. The oxime group can then be introduced through the reaction of the resulting ketone with hydroxylamine under acidic or basic conditions .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the synthetic route for scalability, yield, and cost-effectiveness. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and the development of environmentally friendly reaction conditions .

Chemical Reactions Analysis

Types of Reactions

(E)-1-azabicyclo[3.2.1]octan-4-one oxime can undergo various types of chemical reactions, including:

Oxidation: The oxime group can be oxidized to form nitrile oxides.

Reduction: The oxime can be reduced to the corresponding amine.

Substitution: The oxime group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include peracids and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions include nitrile oxides, amines, and substituted oximes, respectively .

Scientific Research Applications

(E)-1-azabicyclo[3.2.1]octan-4-one oxime has significant potential in various fields of scientific research:

Chemistry: It serves as a versatile intermediate in the synthesis of complex organic molecules.

Biology: Its unique structure allows it to interact with biological macromolecules, making it a valuable tool in biochemical studies.

Medicine: The compound’s potential pharmacological properties are being explored for the development of new therapeutic agents.

Industry: It can be used in the synthesis of fine chemicals and as a building block for advanced materials

Mechanism of Action

The mechanism of action of (E)-1-azabicyclo[3.2.1]octan-4-one oxime involves its interaction with specific molecular targets. The oxime group can form hydrogen bonds and coordinate with metal ions, influencing the activity of enzymes and receptors. The bicyclic structure provides rigidity, which can enhance binding affinity and selectivity for certain biological targets .

Comparison with Similar Compounds

Similar Compounds

2-azabicyclo[3.2.1]octane: Similar bicyclic structure but lacks the oxime group.

8-azabicyclo[3.2.1]octane: Another related compound with a different substitution pattern.

8-oxabicyclo[3.2.1]octane: Contains an oxygen atom in the bicyclic system instead of nitrogen

Uniqueness

(E)-1-azabicyclo[3.2.1]octan-4-one oxime is unique due to the presence of both the bicyclic nitrogen-containing core and the oxime functional group. This combination imparts distinct chemical reactivity and potential biological activity, setting it apart from other similar compounds .